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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Alizarin Red S and other

chemical stains in the geological identification of common carbonate minerals. Accurate mineral

identification is a critical first step in various fields, including geology, materials science, and

understanding biomineralization processes relevant to drug development. The following

methods offer rapid, cost-effective, and reliable means of differentiating minerals such as

calcite, aragonite, dolomite, and magnesite.

Introduction to Carbonate Mineral Staining
Chemical staining is a widely used technique in geology to differentiate carbonate minerals that

are often visually indistinguishable.[1][2] The principle behind this method lies in the differential

chemical reactivity of the mineral surfaces with specific organic or inorganic compounds,

resulting in distinct color changes.[2] Alizarin Red S, in particular, is a dye that readily chelates

with calcium ions, making it an excellent stain for identifying calcium-rich carbonate minerals

like calcite and aragonite.[3][4] By employing a series of selective stains, researchers can

effectively identify the primary carbonate constituents within a rock sample.
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Data Presentation: Staining Recipes and Expected
Results
The following tables summarize the staining solutions and the expected colorimetric results for

various carbonate minerals. Careful preparation of these solutions is crucial for obtaining

accurate and reproducible results.

Table 1: Alizarin Red S Staining Solution

Reagent
Concentration/Amo
unt

Solvent Notes

Alizarin Red S 0.1 g
100 mL of 0.2% HCl

(cold)

A common and

effective formulation.

Alizarin Red S 0.2 g
100 mL of 1.5% HCl

(cold)

A slightly stronger

formulation.

Table 2: Feigl's Solution for Aragonite Identification

Reagent Amount Solvent Preparation Notes

Manganese (II)

Sulfate Monohydrate

(MnSO₄·H₂O)

7.1 g 100 cc distilled water ---

Silver Sulfate

(Ag₂SO₄)
2 to 3 g

(added to MnSO₄

solution)

Difficult to prepare

and store; protect

from light.[5][6]

1% Sodium Hydroxide

(NaOH) solution
a few drops

(added to the final

solution)
---

Table 3: Clayton Yellow (Titan Yellow) for High-Magnesium Calcite
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Reagent Amount Solvent Preparation Notes

Titan Yellow (Clayton

Yellow)
0.5 g 500 mL distilled water ---

Sodium Hydroxide

(NaOH)
0.8 g

(added to Titan Yellow

solution)
---

EDTA 2 g
(added to Titan Yellow

solution)

The stain can be

made permanent by a

fixing procedure.[7][8]

Table 4: Summary of Staining Reactions for Common Carbonate Minerals

Mineral Alizarin Red S
Feigl's
Solution

Clayton Yellow
Dual Stain
(Alizarin Red S
+ K₃Fe(CN)₆)

Calcite (CaCO₃)
Red/Pink[5][9]

[10]
No change[5][11] No change Pink to Red

Aragonite

(CaCO₃)
Red/Pink[5] Black[5][11][12] No change ---

Dolomite

(CaMg(CO₃)₂)

No change/Faint

Pink[9][10]
No change No change Unstained

High-Mg Calcite Red/Pink No change Red[5] ---

Ferroan Calcite --- --- --- Blue

Ferroan Dolomite --- --- ---
Green to

Turquoise

Experimental Protocols
The following are detailed methodologies for the key staining experiments. It is recommended

to use a known mineral sample as a positive control.
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Protocol for Distinguishing Calcite and Dolomite using
Alizarin Red S
Objective: To differentiate calcite from dolomite in a rock sample or thin section.

Materials:

Alizarin Red S solution (see Table 1)

Distilled water

Dropper or pipette

Microscope or hand lens

Clean rock sample, drill cuttings, or thin section

Procedure:

Ensure the surface of the sample is clean and free of debris.

If using drill cuttings, saturate the sample with distilled water.[10]

Apply a few drops of the Alizarin Red S solution to the prepared surface.[10]

Allow the stain to react for 2-3 minutes.[6]

Gently rinse the surface with distilled water to remove excess stain.

Observe the color change. Calcite will stain a distinct red or pink color, while dolomite will

remain unstained or show a very faint pink coloration.[9][10]

Protocol for Identifying Aragonite using Feigl's Solution
Objective: To distinguish aragonite from calcite.

Materials:

Feigl's Solution (see Table 2)
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Distilled water

Beaker

Sample containing suspected aragonite

Procedure:

Place the mineral sample in a beaker.

Pour enough Feigl's solution to cover the sample.

Allow the sample to remain in the solution for up to 30 minutes at room temperature.[6]

Remove the sample and rinse thoroughly with distilled water.

Observe the color change. Aragonite will turn black, while calcite will remain colorless or

show a much slower reaction.[5][6][11]

Protocol for Staining High-Magnesium Calcite with
Clayton Yellow
Objective: To identify the presence of high-magnesium calcite.

Materials:

Clayton Yellow solution (see Table 3)

5% Acetic acid

5M Sodium Hydroxide (for fixing)

Distilled water

Beakers or staining jars

Thin section or polished rock surface

Procedure:
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Etch the clean surface of the sample with 5% acetic acid for approximately 30 seconds.[5][8]

Rinse the sample with distilled water and allow it to air dry.

Immerse the sample in the Clayton Yellow solution for 20-30 minutes.[5][8]

Remove the sample and allow it to air dry without blotting.[8]

To make the stain permanent, immerse the stained surface in a 5M solution of sodium

hydroxide for about 30 seconds.[7][8]

Rinse with distilled water and air dry.

Observe the results. High-magnesium calcite will stain red, while low-magnesium calcite will

remain colorless.[5] The intensity of the red color can be indicative of the magnesium

content.[7]

Mandatory Visualizations
The following diagrams illustrate the experimental workflow and logical relationships for

carbonate mineral staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b116980/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-geological-staining-of-carbonate-minerals
https://www.benchchem.com/product/b116980?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Calcite-Dolomite [sites.und.edu]

2. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

3. Alizarin - Cargo Handbook - the world's largest cargo transport guidelines website
[cargohandbook.com]

4. webpath.med.utah.edu [webpath.med.utah.edu]

5. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

6. mindat.org [mindat.org]

7. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

8. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

9. opengeology.in [opengeology.in]

10. Alizarin Red S - Scioptic Geo USA [sciopticgeo.com]

11. Issue:The application of chemical staining to separate calcite and aragonite minerals for
micro-scale isotopic analyses : Geochemical Journal [geochemical-journal.jp]

12. scribd.com [scribd.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Geological
Staining of Carbonate Minerals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116980/docs#application-notes-and-protocols-for-
the-geological-staining-of-carbonate-minerals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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